Cas no 2172529-72-3 (3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile)

• Product Name: 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile
• CAS No: 2172529-72-3
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6217575
• PubChem ID: 165506687
• Update Time: 2025-10-08

3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile
• 3-{[(4-chloro-3-methylphenyl)methyl](methyl)amino}propanenitrile
• EN300-1282860
• 2172529-72-3

• Inchi： 1S/C12H15ClN2/c1-10-8-11(4-5-12(10)13)9-15(2)7-3-6-14/h4-5,8H,3,7,9H2,1-2H3
• InChI Key： BEXNNCVARNROFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN(C)CCC#N

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų

Additional information on 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile

Professional Introduction to Compound with CAS No. 2172529-72-3 and Product Name: 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile

The compound with the CAS number 2172529-72-3 and the product name 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a nitrile group and a tertiary amine moiety, which are key features that contribute to its reactivity and utility in synthetic chemistry.

One of the most compelling aspects of this compound is its structural framework, which integrates a 4-chloro-3-methylphenyl group with a methyl(methyl)amino substituent on a propanenitrile backbone. This arrangement not only imparts distinct electronic and steric properties but also opens up numerous possibilities for further functionalization and derivatization. The presence of the chloro substituent on the aromatic ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including biologically active compounds.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile has been investigated for its potential role as a precursor in synthesizing small-molecule inhibitors. Specifically, its structural motif has been explored in the design of kinase inhibitors, which are crucial in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting these kinases, researchers aim to develop drugs that can modulate these pathways effectively.

The nitrile group in the compound's structure is particularly noteworthy, as it can undergo various transformations that yield pharmacologically relevant derivatives. For instance, hydrolysis of the nitrile group can produce a carboxylic acid, which can then be further functionalized to yield amides or esters. These derivatives have shown promise in preclinical studies as modulators of protein-protein interactions and as probes for understanding disease mechanisms. Additionally, the tertiary amine moiety provides a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have been employed to predict the binding modes of this compound with various biological targets, including protein kinases and transcription factors. These studies have provided valuable insights into how structural modifications can optimize potency and selectivity. For example, computational analysis has suggested that introducing additional polar groups at specific positions can enhance binding interactions with target proteins.

The synthesis of 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of the 4-chloro-3-methylphenyl moiety through Friedel-Crafts alkylation or other aromatic substitution reactions. Subsequently, this intermediate is coupled with appropriate reagents to introduce the nitrile group and the tertiary amine functionality. The choice of reagents and reaction conditions is critical to achieving high yields and purity.

In conclusion, the compound with CAS number 2172529-72-3 and product name 3-{(4-chloro-3-methylphenyl)methyl(methyl)amino}propanenitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it a subject of great interest among medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in the discovery and development of novel treatments for human diseases.